Cas no 929-11-3 (1,3-Butadiene, 1,4-dinitro-)

1,3-Butadiene, 1,4-dinitro- structure
1,3-Butadiene, 1,4-dinitro- structure
Product Name:1,3-Butadiene, 1,4-dinitro-
CAS No:929-11-3
MF:C4H4N2O4
MW:144.085560798645
CID:752951
PubChem ID:71423416
Update Time:2025-04-19

1,3-Butadiene, 1,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butadiene, 1,4-dinitro-
    • 1,4-dinitrobuta-1,3-diene
    • 929-11-3
    • DTXSID50842235
    • 1,4-dinitro-1,3-butadiene
    • Inchi: 1S/C4H4N2O4/c7-5(8)3-1-2-4-6(9)10/h1-4H
    • InChI Key: ABUMJZWZYIBLQQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C=CC=C[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 144.01710661g/mol
  • Monoisotopic Mass: 144.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 91.6Ų

1,3-Butadiene, 1,4-dinitro- Related Literature

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